Cas no 127040-44-2 (1,2-Ethanediamine,N1,N1-diethyl-N2-11H-pyrido[3,2-a]carbazol-3-yl-, hydrochloride (1:2))

1,2-Ethanediamine,N1,N1-diethyl-N2-11H-pyrido[3,2-a]carbazol-3-yl-, hydrochloride (1:2) structure
127040-44-2 structure
Product Name:1,2-Ethanediamine,N1,N1-diethyl-N2-11H-pyrido[3,2-a]carbazol-3-yl-, hydrochloride (1:2)
CAS No:127040-44-2
MF:C21H26Cl2N4
MW:405.363942623138
CID:216457
PubChem ID:3080048
Update Time:2025-04-19

1,2-Ethanediamine,N1,N1-diethyl-N2-11H-pyrido[3,2-a]carbazol-3-yl-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

    • 1,2-Ethanediamine,N1,N1-diethyl-N2-11H-pyrido[3,2-a]carbazol-3-yl-, hydrochloride (1:2)
    • N',N'-diethyl-N-(11H-pyrido[3,2-a]carbazol-3-yl)ethane-1,2-diamine,dihydrochloride
    • DTXSID50155377
    • 3-(beta-Diethylaminoethylamino)-11H-pyrido(3,2-a)carbazole dihydrochloride
    • 1,2-Ethanediamine, N,N-diethyl-N'-11H-pyrido(3,2-a)carbazol-3-yl-, dihydrochloride
    • 127040-44-2
    • N,N-Diethyl-N'-11H-pyrido(3,2-a)carbazol-3-yl-1,2-ethanediamine dihydrochloride
    • Inchi: 1S/C21H24N4.2ClH/c1-3-25(4-2)14-13-22-20-12-10-17-19(23-20)11-9-16-15-7-5-6-8-18(15)24-21(16)17;;/h5-12,24H,3-4,13-14H2,1-2H3,(H,22,23);2*1H
    • InChI Key: SGXHARVEHTWTOG-UHFFFAOYSA-N
    • SMILES: Cl.Cl.N1C2C=CC=CC=2C2C=CC3=C(C=CC(=N3)NCCN(CC)CC)C1=2

Computed Properties

  • Exact Mass: 403.14595
  • Monoisotopic Mass: 404.153
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 424
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44Ų

Experimental Properties

  • Boiling Point: 567.9°Cat760mmHg
  • Flash Point: 297.2°C
  • PSA: 41.05
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